sodium;6,7-dihydroxynaphthalene-2-sulfonate

• IUPAC Name: sodium;6,7-dihydroxynaphthalene-2-sulfonate
• InChI: InChI=1S/C10H8O5S.Na/c11-9-4-6-1-2-8(16(13,14)15)3-7(6)5-10(9)12;/h1-5,11-12H,(H,13,14,15);/q;+1/p-1
• InChI Key: JFXDYPLHFRYDJD-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC2=CC(=C(C=C21)O)O)S(=O)(=O)[O-].[Na+]
• Molecular Formula: C10H7NaO5S
• Molecular Weight: 262.22 g/mol

Description

Compound “sodium;6,7-dihydroxynaphthalene-2-sulfonate” is a chemical entity listed in the PubChem database It is known for its unique chemical properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “sodium;6,7-dihydroxynaphthalene-2-sulfonate” involves specific chemical reactions under controlled conditions. The exact synthetic route may vary, but it typically includes steps such as condensation, cyclization, and purification. The reaction conditions, including temperature, pressure, and solvents, are optimized to achieve high yield and purity.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using large reactors and automated systems. The process involves continuous monitoring and adjustment of reaction parameters to ensure consistent quality. Industrial methods may also include advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions: Compound “sodium;6,7-dihydroxynaphthalene-2-sulfonate” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, resulting in reduced products.

Substitution: In this reaction, one functional group in the compound is replaced by another, often using reagents like halogens or alkyl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens (chlorine, bromine) and alkylating agents are employed.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

Compound “sodium;6,7-dihydroxynaphthalene-2-sulfonate” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of compound “sodium;6,7-dihydroxynaphthalene-2-sulfonate” involves its interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Compound “sodium;6,7-dihydroxynaphthalene-2-sulfonate” can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Examples include compounds with similar functional groups or structural motifs.

Uniqueness: Compound “this compound” may exhibit unique properties such as higher reactivity, selectivity, or stability compared to its analogs.